Cas no 2169029-90-5 ((1-aminocyclooctyl)methanesulfonyl fluoride)

• Product Name: (1-aminocyclooctyl)methanesulfonyl fluoride
• CAS No: 2169029-90-5
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 6422773
• PubChem ID: 165565349
• Update Time: 2025-05-19

(1-aminocyclooctyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-aminocyclooctyl)methanesulfonyl fluoride
• EN300-1577141
• 2169029-90-5

• Inchi： 1S/C9H18FNO2S/c10-14(12,13)8-9(11)6-4-2-1-3-5-7-9/h1-8,11H2
• InChI Key： VTVOXFFQKPWJOI-UHFFFAOYSA-N
• SMILES： S(CC1(CCCCCCC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on (1-aminocyclooctyl)methanesulfonyl fluoride

Introduction to (1-aminocyclooctyl)methanesulfonyl fluoride (CAS No. 2169029-90-5)

(1-aminocyclooctyl)methanesulfonyl fluoride, identified by the CAS number 2169029-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in various synthetic transformations, particularly in the modification of biomolecules. The unique structural features of this molecule, including its cyclooctyl backbone and the presence of an amino group, make it a valuable reagent in the development of novel therapeutic agents and biochemical tools.

The aminocyclooctyl moiety in this compound contributes to its ability to interact with a wide range of biological targets. The cycloalkyl ring provides a rigid framework that can be engineered to optimize binding affinity, while the amino group offers a site for further functionalization. These characteristics have made (1-aminocyclooctyl)methanesulfonyl fluoride a popular choice for use in medicinal chemistry and biotechnology.

In recent years, there has been a growing interest in the development of novel sulfonyl fluoride compounds for their potential applications in drug discovery. Sulfonyl fluorides are known for their reactivity and ability to participate in various chemical reactions, including nucleophilic substitution and addition reactions. These properties make them indispensable tools in the synthesis of complex molecules. Specifically, (1-aminocyclooctyl)methanesulfonyl fluoride has been explored as a reagent for the introduction of sulfonyl groups into biomolecules, which can enhance their stability and bioavailability.

One of the most notable applications of this compound is in the field of proteomics and protein modification. The methanesulfonyl fluoride group can react with primary and secondary amines on proteins, leading to the formation of stable sulfonyl amide bonds. This reaction is highly selective and can be used to label or modify proteins for further analysis. For instance, researchers have utilized (1-aminocyclooctyl)methanesulfonyl fluoride to study protein-protein interactions by introducing a fluorescent label or an affinity tag at specific sites on the protein surface.

The compound has also found utility in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacological properties. The presence of a sulfonyl fluoride group allows for selective functionalization, enabling chemists to fine-tune the structure and activity of these molecules. Recent studies have demonstrated that (1-aminocyclooctyl)methanesulfonyl fluoride can be used to introduce sulfonyl groups into peptidomimetics, enhancing their binding affinity and stability.

In addition to its applications in drug discovery, (1-aminocyclooctyl)methanesulfonyl fluoride has been explored in materials science and nanotechnology. The unique chemical properties of this compound make it suitable for use in the synthesis of functional materials and nanomaterials. For example, researchers have investigated its use as a crosslinking agent in polymers and as a modifier for metal surfaces. These applications highlight the versatility of sulfonyl fluoride compounds and their potential impact across multiple scientific disciplines.

The synthesis of (1-aminocyclooctyl)methanesulfonyl fluoride involves several key steps that require precise control over reaction conditions. The starting materials typically include cyclooctene derivatives and fluorinating agents, which are reacted under controlled conditions to yield the desired product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve yield and purity. These methods ensure that researchers obtain high-quality material for their experiments.

The safety profile of (1-aminocyclooctyl)methanesulfonyl fluoride is another important consideration. While sulfonyl fluoride compounds can be reactive, proper handling procedures can minimize risks associated with their use. Researchers are advised to follow standard laboratory safety protocols when working with this compound, including using personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, (1-aminocyclooctyl)methanesulfonyl fluoride strong>(CAS No. 2169029-90-5) is a versatile compound with numerous applications in pharmaceutical research, biotechnology, and materials science. Its unique structural features make it an invaluable tool for modifying biomolecules, synthesizing novel therapeutic agents, and developing advanced materials. As research continues to uncover new uses for this compound, its importance in scientific innovation is likely to grow even further.